7-(2-cyclohexylethyl)-2-(methylsulfonyl)-2,7-diazaspiro[4.5]decan-6-one

• IUPAC Name: 7-(2-cyclohexylethyl)-2-methylsulfonyl-2,7-diazaspiro[4.5]decan-6-one
• InChI: InChI=1S/C17H30N2O3S/c1-23(21,22)19-13-10-17(14-19)9-5-11-18(16(17)20)12-8-15-6-3-2-4-7-15/h15H,2-14H2,1H3
• InChI Key: MJVDZMKQPJRNKQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC2(C1)CCCN(C2=O)CCC3CCCCC3
• Molecular Formula: C17H30N2O3S
• Molecular Weight: 342.5 g/mol

Description

7-(2-cyclohexylethyl)-2-(methylsulfonyl)-2,7-diazaspiro[4.5]decan-6-one, also known as JNJ-7925476, is a synthetic compound that has shown promising results in various scientific research applications.

Mechanism of Action

7-(2-cyclohexylethyl)-2-(methylsulfonyl)-2,7-diazaspiro[4.5]decan-6-one acts as a selective antagonist for the dopamine D3 receptor, which is primarily located in the mesolimbic pathway of the brain. By blocking the activity of this receptor, the compound can modulate the release of dopamine, which is a neurotransmitter associated with reward and motivation. This mechanism of action is thought to be responsible for the compound's potential therapeutic effects in various neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that 7-(2-cyclohexylethyl)-2-(methylsulfonyl)-2,7-diazaspiro[4.5]decan-6-one can modulate the release of dopamine in the brain, which can lead to various biochemical and physiological effects. For example, the compound has been shown to reduce food intake and body weight in animal models, which may be due to its effects on the reward pathway. Additionally, the compound has been shown to have potential anti-addictive effects, as it can reduce drug-seeking behavior in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 7-(2-cyclohexylethyl)-2-(methylsulfonyl)-2,7-diazaspiro[4.5]decan-6-one is its high selectivity for the dopamine D3 receptor, which makes it a valuable tool for studying the role of this receptor in various neurological disorders. However, one limitation of the compound is its relatively low potency, which may limit its effectiveness in certain experiments.

Future Directions

There are several potential future directions for research on 7-(2-cyclohexylethyl)-2-(methylsulfonyl)-2,7-diazaspiro[4.5]decan-6-one. For example, the compound could be further studied for its potential therapeutic applications in various neurological disorders, particularly addiction and obesity. Additionally, further research could be conducted to optimize the synthesis method for the compound, with the goal of increasing its potency and selectivity. Finally, the compound could be used as a tool for studying the role of the dopamine D3 receptor in various physiological processes, with the goal of improving our understanding of this important receptor.

Synthesis Methods

The synthesis method for 7-(2-cyclohexylethyl)-2-(methylsulfonyl)-2,7-diazaspiro[4.5]decan-6-one involves several steps, including the reaction of 2,7-diazaspiro[4.5]decan-6-one with cyclohexylmagnesium bromide, followed by the addition of methylsulfonyl chloride. The resulting product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

7-(2-cyclohexylethyl)-2-(methylsulfonyl)-2,7-diazaspiro[4.5]decan-6-one has been extensively studied for its potential therapeutic applications, particularly in the field of neuroscience. It has been shown to have a high affinity for the dopamine D3 receptor, which is associated with various neurological disorders such as addiction, schizophrenia, and Parkinson's disease. The compound has also been studied for its potential use as a treatment for obesity, as it has been shown to reduce food intake and body weight in animal models.